Cas no 1805887-01-7 (Methyl 3-cyano-5-(3-oxopropyl)benzoate)

• Product Name: Methyl 3-cyano-5-(3-oxopropyl)benzoate
• CAS No: 1805887-01-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 4950060
• Update Time: 2025-07-23

Methyl 3-cyano-5-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-(3-oxopropyl)benzoate

• Inchi： 1S/C12H11NO3/c1-16-12(15)11-6-9(3-2-4-14)5-10(7-11)8-13/h4-7H,2-3H2,1H3
• InChI Key： ZAXZNWCLVBFOIH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C#N)=CC(=C1)CCC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 305
• XLogP3: 1.2
• Topological Polar Surface Area: 67.2

Additional information on Methyl 3-cyano-5-(3-oxopropyl)benzoate

Methyl 3-cyano-5-(3-oxopropyl)benzoate (CAS No. 1805887-01-7): A Comprehensive Overview

Methyl 3-cyano-5-(3-oxopropyl)benzoate (CAS No. 1805887-01-7) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical and medicinal applications. The detailed exploration of its chemical structure, synthesis methods, and emerging applications in modern medicine provides a comprehensive understanding of its significance.

The molecular structure of Methyl 3-cyano-5-(3-oxopropyl)benzoate consists of a benzoate core substituted with a cyano group at the third position and an oxopropyl group at the fifth position. This distinctive arrangement imparts unique reactivity and interaction capabilities, making it a valuable intermediate in organic synthesis. The presence of the cyano group enhances its ability to participate in nucleophilic addition reactions, while the oxopropyl side chain contributes to its solubility and bioavailability in various solvents.

In recent years, the compound has been extensively studied for its potential applications in drug development. Researchers have explored its role as a precursor in synthesizing novel pharmaceutical agents that target specific biological pathways. The benzoate moiety is particularly noteworthy for its structural similarity to several known bioactive molecules, suggesting that derivatives of this compound may exhibit similar therapeutic effects.

One of the most promising areas of research involving Methyl 3-cyano-5-(3-oxopropyl)benzoate is its application in anti-inflammatory and analgesic formulations. Studies have indicated that certain benzoate derivatives exhibit significant anti-inflammatory properties by modulating key inflammatory cytokines and enzymes. The cyano group in the molecule is believed to enhance these effects by facilitating interactions with biological targets involved in inflammation pathways.

Furthermore, the oxopropyl group has been identified as a critical factor in improving the pharmacokinetic properties of the compound. This side chain enhances solubility in water-based media, which is essential for oral and intravenous drug delivery systems. Such solubility improvements are crucial for achieving optimal drug absorption and efficacy.

The synthesis of Methyl 3-cyano-5-(3-oxopropyl)benzoate involves multi-step organic reactions, typically starting from commercially available benzoic acid derivatives. The introduction of the cyano group is often achieved through cyanation reactions, while the oxopropyl group is incorporated via esterification or alkylation processes. These synthetic routes have been optimized to ensure high yield and purity, making the compound readily available for further research and development.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the compound's behavior. Molecular modeling studies have revealed insights into how Methyl 3-cyano-5-(3-oxopropyl)benzoate interacts with biological targets at the molecular level. These simulations have helped researchers predict potential drug candidates and optimize their structures for improved efficacy and reduced side effects.

The pharmaceutical industry has shown particular interest in developing novel therapeutics derived from this compound. By leveraging its unique structural features, researchers aim to create drugs that address unmet medical needs more effectively than existing treatments. Initial clinical trials have demonstrated promising results, particularly in conditions where inflammation plays a significant role.

The environmental impact of synthesizing and using Methyl 3-cyano-5-(3-oxopropyl)benzoate is also an area of growing concern. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches align with global initiatives to promote environmentally responsible chemical manufacturing practices.

In conclusion, Methyl 3-cyano-5-(3-oxopropyl)benzoate represents a fascinating compound with diverse applications in pharmaceuticals and chemical research. Its unique structure, reactivity, and potential therapeutic benefits make it a valuable asset in developing next-generation medications. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow even further.